1-(4-fluorobenzyl)-3-((4-(morpholine-4-carbonyl)cyclohexyl)methyl)thieno[3,2-d]pyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 1-[(4-fluorophenyl)methyl]-3-[[4-(morpholine-4-carbonyl)cyclohexyl]methyl]thieno[3,2-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C25H28FN3O4S/c26-20-7-3-18(4-8-20)15-28-21-9-14-34-22(21)24(31)29(25(28)32)16-17-1-5-19(6-2-17)23(30)27-10-12-33-13-11-27/h3-4,7-9,14,17,19H,1-2,5-6,10-13,15-16H2
• InChI Key: VVAUMGZUEIRDLD-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CCC1CN2C(=O)C3=C(C=CS3)N(C2=O)CC4=CC=C(C=C4)F)C(=O)N5CCOCC5
• Molecular Formula: C25H28FN3O4S
• Molecular Weight: 485.6 g/mol

Description

1-(4-fluorobenzyl)-3-((4-(morpholine-4-carbonyl)cyclohexyl)methyl)thieno[3,2-d]pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C25H28FN3O4S and its molecular weight is 485.57. The purity is usually 95%.
BenchChem offers high-quality 1-(4-fluorobenzyl)-3-((4-(morpholine-4-carbonyl)cyclohexyl)methyl)thieno[3,2-d]pyrimidine-2,4(1H,3H)-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(4-fluorobenzyl)-3-((4-(morpholine-4-carbonyl)cyclohexyl)methyl)thieno[3,2-d]pyrimidine-2,4(1H,3H)-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activity

Research into compounds structurally related to the specified molecule often revolves around their synthesis and evaluation of biological activities. For example, the synthesis of pyrimidine derivatives linked with morpholinophenyl groups has been explored, demonstrating significant biological activities, including larvicidal activity against certain larvae. Such compounds are prepared using intermediate compounds and are characterized by their spectral data, showcasing their potential in pest control and possibly in therapeutic contexts due to their biological activities (Gorle et al., 2016).

Chemical Reactions and Mechanisms

Investigations into the chemical reactions and mechanisms underlying the formation of such compounds are crucial. Studies on radical cyclization processes for synthesizing pyrimidine-annulated heterocycles have been conducted, highlighting the efficiency of these methods in creating complex heterocyclic structures with potential for further functionalization and exploration in medicinal chemistry (Majumdar & Mukhopadhyay, 2003).

Potential Therapeutic Applications

The synthesis of derivatives and their potential therapeutic applications form a significant area of research. For instance, compounds synthesized from morpholine and pyrimidine derivatives have shown varied biological activities, including the inhibition of specific enzymes or receptors. These activities suggest potential therapeutic applications in treating diseases or conditions where such biological targets are relevant (Karimian et al., 2017).

Material Science and Polymer Research

Moreover, research extends beyond biological applications into materials science, where the synthesis of polymers incorporating morpholine derivatives has been explored for creating materials with specific properties, such as biodegradability or functional groups for further chemical modifications (Veld et al., 1992).